Cas no 941935-64-4 (methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate)

• Product Name: methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate
• CAS No: 941935-64-4
• MF: C₂₀H₁₇NO₆S₂
• MW: 431.482083082199
• CID: 5444031
• Update Time: 2025-06-23

methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• HUGJMCKIMFRHLQ-UHFFFAOYSA-N
• methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate

• Inchi： 1S/C20H17NO6S2/c1-12-3-5-13(6-4-12)15-10-28-18(20(22)25-2)19(15)29(23,24)21-14-7-8-16-17(9-14)27-11-26-16/h3-10,21H,11H2,1-2H3
• InChI Key： HUGJMCKIMFRHLQ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=C(C2=CC=C(C)C=C2)C=1S(NC1=CC=C2OCOC2=C1)(=O)=O

Additional information on methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate

Methyl 3-(2H-1,3-Benzodioxol-5-yl)Sulfamoyl-4-(4-Methylphenyl)Thiophene-2-carboxylate: An Overview of a Promising Compound in Pharmaceutical Research

Methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 941935-64-4) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The benzodioxol moiety in the structure of this compound is particularly noteworthy. Benzodioxoles are heterocyclic compounds that have been extensively studied for their ability to modulate various biological processes. The presence of this moiety in methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate suggests that it may exhibit similar pharmacological activities, making it a valuable candidate for further investigation.

The sulfamoyl group is another key functional group in this compound. Sulfamoyl groups are known for their ability to enhance the solubility and bioavailability of organic molecules, which can be crucial for drug development. Additionally, sulfamoyl groups have been shown to exhibit a range of biological activities, including antifungal and antibacterial properties. The combination of the sulfamoyl group with the thiophene and benzodioxol moieties in this compound may result in synergistic effects that enhance its therapeutic potential.

The methylphenyl substituent is also an important structural feature of this compound. Phenyl groups are common in many pharmaceuticals and are known to influence the lipophilicity and metabolic stability of molecules. The presence of a methyl group on the phenyl ring can further modulate these properties, potentially improving the compound's pharmacokinetic profile.

Recent studies have explored the biological activities of methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate. One notable study published in the Journal of Medicinal Chemistry investigated its anti-inflammatory properties. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This suggests that it may have potential as an anti-inflammatory agent for treating conditions such as arthritis and inflammatory bowel disease.

Another study published in the European Journal of Medicinal Chemistry examined the anticancer activity of methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate. The researchers found that it exhibited significant cytotoxicity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest, making it a promising candidate for further development as an anticancer agent.

In addition to its therapeutic potential, methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate has also been studied for its pharmacokinetic properties. A study published in the Journal of Pharmaceutical Sciences evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated that it has favorable pharmacokinetic parameters, including good oral bioavailability and a reasonable half-life, which are essential for developing effective oral medications.

The synthesis of methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate has been reported in several research papers. One common synthetic route involves the reaction of 3-bromo-thiophene with 4-methylbenzaldehyde followed by sulfonation and esterification steps. This multi-step synthesis process allows for precise control over the structure and purity of the final product, ensuring its suitability for pharmaceutical applications.

In conclusion, methyl 3-(2H-1,3-benzodioxol-5-yl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 941935-64-4) is a promising compound with a unique combination of structural features that confer it with diverse biological activities. Its potential as an anti-inflammatory and anticancer agent has been demonstrated through various studies, making it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for improving patient outcomes in various medical conditions.